Cas no 1514045-89-6 (N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide)
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1514045-89-6
- EN300-2977612
- AKOS018923802
- N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide
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- MDL: MFCD23884529
- Inchi: 1S/C6H6N4O/c1-2-3-7-6(11)5-8-4-9-10-5/h1,4H,3H2,(H,7,11)(H,8,9,10)
- InChI Key: HDEITDHWDZQJKW-UHFFFAOYSA-N
- SMILES: O=C(C1=NC=NN1)NCC#C
Computed Properties
- Exact Mass: 150.05416083g/mol
- Monoisotopic Mass: 150.05416083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 70.7Ų
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2977612-1g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 1g |
$398.0 | 2023-09-06 | ||
| Enamine | EN300-2977612-5g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 5g |
$1157.0 | 2023-09-06 | ||
| Enamine | EN300-2977612-10g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 10g |
$1716.0 | 2023-09-06 | ||
| Enamine | EN300-2977612-0.05g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 0.05g |
$334.0 | 2025-03-19 | |
| Enamine | EN300-2977612-0.1g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 0.1g |
$351.0 | 2025-03-19 | |
| Enamine | EN300-2977612-0.25g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 0.25g |
$366.0 | 2025-03-19 | |
| Enamine | EN300-2977612-0.5g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 0.5g |
$383.0 | 2025-03-19 | |
| Enamine | EN300-2977612-1.0g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 1.0g |
$398.0 | 2025-03-19 | |
| Enamine | EN300-2977612-2.5g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 2.5g |
$782.0 | 2025-03-19 | |
| Enamine | EN300-2977612-5.0g |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide |
1514045-89-6 | 95.0% | 5.0g |
$1157.0 | 2025-03-19 |
N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide
N-(Prop-2-Yn-1-Yl)-4H-1,2,4-Triazole-3-Carboxamide: A Comprehensive Overview
The compound N-(prop-2-yn-1-yl)-4H-1,2,4-triazole-3-carboxamide (CAS No. 1514045-89-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their unique chemical properties and applications. The CAS No. 1514045-89 identifier ensures that this compound is uniquely recognized in scientific literature and databases worldwide.
Recent advancements in synthetic chemistry have enabled the precise synthesis of N-(propargyl)-substituted triazoles, making this compound a subject of interest for researchers exploring novel materials and drug candidates. The structure of this compound features a triazole ring fused with a carboxamide group, which contributes to its versatile reactivity and functionality. This combination allows for potential applications in areas such as catalysis, drug delivery systems, and advanced materials.
One of the most promising aspects of N-(propargyl)-substituted triazoles is their ability to act as precursors in click chemistry reactions. Click chemistry, a rapidly evolving field, relies on efficient and selective reactions to build complex molecules. The propargyl group in this compound serves as an excellent substrate for such reactions, enabling the construction of diverse molecular architectures with high precision.
Furthermore, studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The triazole moiety is known for its ability to modulate biological activities, making it a valuable component in drug design. Recent research has explored the use of N-(propargyl)-substituted triazoles as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes makes it a candidate for use in catalysis and sensing applications. Researchers have investigated its role as a ligand in metal-catalyzed reactions, demonstrating its potential to enhance reaction efficiency and selectivity.
The synthesis of N-(propargyl)-substituted triazoles has also been optimized through green chemistry approaches. By employing environmentally friendly solvents and reducing agents, chemists have developed sustainable methods for producing this compound on an industrial scale. This aligns with the growing demand for eco-friendly chemical processes in modern industries.
From a structural perspective, the CAS No. 1514045-89 compound exhibits interesting electronic properties due to the conjugation between the triazole ring and the propargyl group. These properties make it a candidate for use in organic electronics and optoelectronic devices. Preliminary studies have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells.
In conclusion, N-(propargyl)-substituted triazoles represented by CAS No. 1514045896 are versatile compounds with wide-ranging applications across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthesis and application development, position them as key players in future innovations within chemistry and related fields.
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